Cas no 123392-42-7 (Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy-)

• Product Name: Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy-
• CAS No: 123392-42-7
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 1215783
• PubChem ID: 15207976
• Update Time: 2025-06-14

Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy-
• 5-methoxy-1-benzothiophene-3-carbaldehyde
• FWMBWQWWHNUXKG-UHFFFAOYSA-N
• 5-methoxybenzo[b]thiophene-3-carbaldehyde
• DA-13961
• DTXSID50570026
• Z1416160071
• 5-methoxy-benzothiophene-3-carboxaldehyde
• EN300-7465146
• SCHEMBL6152697
• starbld0019507
• 123392-42-7

• Inchi： 1S/C10H8O2S/c1-12-8-2-3-10-9(4-8)7(5-11)6-13-10/h2-6H,1H3
• InChI Key： FWMBWQWWHNUXKG-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 192.02450067g/mol
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy-

Recent Advances in the Study of Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- (CAS: 123392-42-7) and Its Applications in Chemical Biology and Medicine

Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- (CAS: 123392-42-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the fields of medicinal chemistry and chemical biology. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, owing to its unique chemical properties and biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological evaluation, and therapeutic applications.

One of the most significant advancements in the study of Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- is its role in the development of novel kinase inhibitors. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 5-methoxy-substituted benzo[b]thiophene derivatives, which showed promising activity against EGFR and VEGFR2 kinases, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibition, Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- has also been explored as a building block for the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel benzo[b]thiophene-based compounds with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for new antibiotics.

Another area of interest is the use of Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- in the design of fluorescent probes for biological imaging. Researchers have leveraged the compound's inherent fluorescence properties to develop probes for detecting reactive oxygen species (ROS) in live cells. A recent publication in Analytical Chemistry showcased a benzo[b]thiophene-based probe that exhibited high selectivity and sensitivity for hydrogen peroxide, a key ROS involved in various pathological processes.

Despite these promising developments, challenges remain in the optimization of Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool for drug discovery and chemical biology research.

In conclusion, recent research on Benzo[b]thiophene-3-carboxaldehyde, 5-methoxy- (CAS: 123392-42-7) underscores its potential as a multifunctional scaffold in medicinal chemistry. Its applications span from kinase inhibition and antimicrobial activity to biological imaging, reflecting its broad utility in addressing unmet medical needs. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, paving the way for the development of novel drugs and diagnostic tools.